2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide
Overview
Description
2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as L-796,568 and belongs to the family of selective androgen receptor modulators (SARMs).
Mechanism of Action
The mechanism of action of 2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide involves binding to the AR and inducing conformational changes that result in differential gene expression. The compound has been shown to selectively target the AR in muscle and bone tissue, leading to anabolic effects on muscle and bone growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide has significant effects on muscle and bone growth. The compound has been shown to increase muscle mass and strength, as well as improve bone density and strength.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide in lab experiments include its selective targeting of the AR, tissue-specific effects on muscle and bone, and potential applications in the field of androgen receptor research. The limitations include the need for further studies to determine the long-term effects of the compound and its potential side effects.
Future Directions
For research on 2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide include further studies on its potential applications in the field of androgen receptor research, as well as its effects on other tissues and organs. Additionally, studies on the long-term effects and potential side effects of the compound are needed to determine its safety and efficacy for use in humans.
Scientific Research Applications
2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide has been extensively studied for its potential applications in the field of androgen receptor (AR) research. It has been shown to selectively target the AR and exhibit tissue-specific effects on muscle and bone.
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2NO3/c1-10-8-13(22-3)5-6-15(10)20-17(21)11(2)23-16-7-4-12(18)9-14(16)19/h4-9,11H,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAIJLLVJDJKIKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C(C)OC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-difluorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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